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Cat. No.: B16325176

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyanocobalamin, a synthetic form of vitamin B12, is crucial in various physiological processes,

including DNA synthesis and red blood cell formation. Accurate quantification of

cyanocobalamin is essential in pharmaceutical formulations, food products, and clinical

samples to ensure proper dosage and nutritional value. High-Performance Liquid

Chromatography (HPLC) with UV detection is a widely used analytical technique for this

purpose due to its high specificity, sensitivity, and accuracy. This document provides a detailed

protocol for the quantification of cyanocobalamin using a reversed-phase HPLC method.

Experimental Protocols
This section details the necessary equipment, reagents, and procedures for the quantification

of cyanocobalamin.

Instrumentation and Chromatographic Conditions
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A standard HPLC system equipped with a UV-Vis detector is required. The specific conditions

for the analysis are summarized in the table below.

Parameter Condition

HPLC System Isocratic Pumping System with UV-Vis Detector

Column Hypersil BDS C-18, 150mm x 4.6mm, 5µm

Mobile Phase
Methanol : Phosphate Buffer (pH 7.0) (30:70

v/v)[1][2]

Flow Rate 1.4 mL/min[1][2]

Injection Volume 20 µL

Column Temperature 30°C

Detection Wavelength 278 nm[1][2]

Run Time Approximately 6 minutes[1][2]

Reagent and Standard Preparation
2.1. Reagents

Methanol (HPLC Grade)

Monobasic Potassium Phosphate

Sodium Hydroxide

Deionized Water

Cyanocobalamin Reference Standard

Ascorbic Acid (Internal Standard)[1]

2.2. Preparation of Phosphate Buffer (pH 7.0) To prepare the phosphate buffer, dissolve an

appropriate amount of monobasic potassium phosphate in deionized water. Adjust the pH to

7.0 using a 0.2M sodium hydroxide solution.
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2.3. Preparation of Mobile Phase Mix methanol and the prepared phosphate buffer (pH 7.0) in

a 30:70 volume-to-volume ratio. Degas the mobile phase using a suitable method like

sonication before use.

2.4. Preparation of Standard Solutions Accurately weigh and dissolve 50 mg of

cyanocobalamin reference standard in the mobile phase in a 100 mL volumetric flask to obtain

a stock solution.[1] Prepare a series of working standard solutions by further diluting the stock

solution with the mobile phase to achieve concentrations ranging from 0.005% to 0.03%.[1]

2.5. Preparation of Internal Standard Solution Prepare a stock solution of ascorbic acid

(internal standard) at a concentration of 0.04 mg/mL in the mobile phase.[2]

Sample Preparation
The sample preparation method will vary depending on the matrix.

3.1. Pharmaceutical Injections Dilute the cyanocobalamin injection formulation with the mobile

phase to fall within the calibration curve's concentration range.

3.2. Food and Biological Samples For food samples, an extraction process is necessary to

isolate the cyanocobalamin. This often involves enzymatic treatment to release protein-bound

vitamin B12.[3] A typical procedure involves:

Homogenizing the sample.

Adding a sodium acetate buffer and enzymes (e.g., pepsin and amylase) in the presence of

cyanide.[4]

Incubating the mixture to facilitate enzymatic digestion.

Centrifuging or filtering the extract to remove solid debris.[4]

The resulting supernatant can then be further purified, if necessary, using techniques like

immunoaffinity chromatography before HPLC analysis.[4]

Analytical Procedure
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
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Inject 20 µL of each standard solution and the internal standard into the HPLC system.

Construct a calibration curve by plotting the peak area ratio (cyanocobalamin/internal

standard) against the concentration of the cyanocobalamin standards.

Inject 20 µL of the prepared sample solution into the HPLC system.

Determine the concentration of cyanocobalamin in the sample by interpolating its peak area

ratio from the calibration curve.

Method Validation Data
The described HPLC method has been validated according to ICH guidelines, demonstrating

its suitability for the intended purpose.[5]

Validation Parameter Result

Linearity (R²) 0.996[1][2]

Limit of Detection (LOD) 0.0228 µg/mL[1][2]

Limit of Quantification (LOQ) 0.069 µg/mL[1][2]

Accuracy (% Recovery) 94.36% - 99.00%[5]

Precision (RSD%) Within-run: 1.682%, Between-run: 1.656%[5]

Visualizations
Experimental Workflow
The following diagram illustrates the overall workflow for the quantification of cyanocobalamin

using HPLC.
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Caption: HPLC workflow for cyanocobalamin quantification.

Logical Relationship of Method Validation
The following diagram outlines the key parameters assessed during the validation of the

analytical method.

Method Validation
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Caption: Key parameters of HPLC method validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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